Cas no 89769-67-5 (2,5-Hexanedione, 3,4-bis(1-methylethylidene)-)

• Product name: 2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
• CAS No: 89769-67-5
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 589579
• PubChem ID: 71326062

2,5-Hexanedione, 3,4-bis(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
• 3,4-di(propan-2-ylidene)hexane-2,5-dione
• 89769-67-5
• DTXSID40755305

• Inchi： InChI=1S/C12H18O2/c1-7(2)11(9(5)13)12(8(3)4)10(6)14/h1-6H3
• InChI Key： ULEKSIPNDQMTQJ-UHFFFAOYSA-N
• SMILES： CC(=C(C(=O)C)C(=C(C)C)C(=O)C)C

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų